ethyl 6-amino-5-cyano-2-{[(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)sulfanyl]methyl}-4-(4-fluorophenyl)-4H-pyran-3-carboxylate

• IUPAC Name: ethyl 6-amino-5-cyano-2-[(3-cyano-6-methyl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)sulfanylmethyl]-4-(4-fluorophenyl)-4H-pyran-3-carboxylate
• InChI: InChI=1S/C26H24FN5O3S/c1-3-34-26(33)23-21(35-24(30)19(12-29)22(23)15-4-6-18(27)7-5-15)14-36-25-16(11-28)10-17-13-32(2)9-8-20(17)31-25/h4-7,10,22H,3,8-9,13-14,30H2,1-2H3
• InChI Key: FGXADEJSQKMXIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC(=C(C1C2=CC=C(C=C2)F)C#N)N)CSC3=C(C=C4CN(CCC4=N3)C)C#N
• Molecular Formula: C26H24FN5O3S
• Molecular Weight: 505.6 g/mol
• CAS No.: 340817-63-2

Description

Ethyl 6-amino-5-cyano-2-{[(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)sulfanyl]methyl}-4-(4-fluorophenyl)-4H-pyran-3-carboxylate is a useful research compound. Its molecular formula is C26H24FN5O3S and its molecular weight is 505.57. The purity is usually 95%.
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Scientific Research Applications

Synthetic Routes and Chemical Transformations

Polyazanaphthalenes Formation : The compound has been investigated as a precursor in the synthesis of polyazanaphthalenes. It undergoes reactions with nucleophilic reagents to yield various heterocyclic derivatives, such as 1,6-diazanaphthalene and pyrano[2,3-c]pyrazole, highlighting its versatility in organic synthesis and potential applications in developing new pharmaceuticals and materials (Harb et al., 1989).

Supramolecular Assemblies via DFT Analysis : Research on substituted pyran derivatives, including the given compound, has shown interesting supramolecular assemblies in their solid state. These assemblies are characterized by classical H-bonds, π–stacking interactions, and unconventional π–hole interactions, offering insights into the design of molecular structures with specific physical and chemical properties (Chowhan et al., 2020).

Structural Characterization and Crystallography

Crystal Structure Determination : Studies on the crystal structure of similar ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates have provided detailed insights into their molecular conformation. These analyses reveal the spatial arrangement of the pyran and pyrazole rings and their interactions within the crystal lattice, offering valuable information for designing drugs and materials with desired properties (Kumar et al., 2018).

Applications in Heterocyclic Chemistry and Molecular Design

Heterocyclic System Synthesis : The compound serves as a key intermediate in synthesizing complex heterocyclic systems, demonstrating the utility of enamino esters in generating poly-substituted naphthyridine carboxylates. This synthetic versatility is crucial for developing new pharmaceuticals and agrochemicals (Pirnat et al., 2010).

Ultrasound-Assisted Synthesis : Innovative synthesis methods using ultrasound have been applied to create derivatives of this compound, emphasizing eco-friendly and efficient production techniques. These approaches highlight the ongoing efforts to improve synthetic methodologies for complex organic molecules (Kumbhani et al., 2022).